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Compound of Interest

Compound Name: 1,2-Diamino-4,5-difluorobenzene

Cat. No.: B1301191 Get Quote

Core Technical Data: 1,2-Diamino-4,5-
difluorobenzene
This document provides the fundamental chemical properties of 1,2-Diamino-4,5-
difluorobenzene, a key building block in various research and development applications. The

information is presented for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
1,2-Diamino-4,5-difluorobenzene, also known as 4,5-Difluoro-1,2-phenylenediamine, is a

substituted aromatic amine.[1][2] Its core structure consists of a benzene ring with two adjacent

amino groups and two adjacent fluorine atoms.

A comprehensive summary of its key identifiers and physicochemical properties is provided in

the table below for quick reference and comparison.
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Identifier Value

Molecular Formula C₆H₆F₂N₂[1][2][3]

Molecular Weight 144.12 g/mol [1][2][3]

CAS Number 76179-40-3[1][2][4]

IUPAC Name 4,5-difluorobenzene-1,2-diamine[1]

Synonyms
4,5-Difluoro-1,2-phenylenediamine, 4,5-Difluoro-

o-phenylenediamine[1][4][5]

Melting Point 129-134 °C[2]

InChI Key PPWRHKISAQTCCG-UHFFFAOYSA-N[1][5]

SMILES C1=C(C(=CC(=C1F)F)N)N[1]

Disclaimer: This document provides a concise summary of the molecular weight and formula

for 1,2-Diamino-4,5-difluorobenzene. The generation of an in-depth technical guide, including

experimental protocols and signaling pathway diagrams, is beyond the scope of this response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1,2-Diamino-4,5-difluorobenzene molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301191#1-2-diamino-4-5-difluorobenzene-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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